Cas no 1029134-74-4 ((E)-2-(1,6,7,8-Tetrahydro-2H-indeno[5,4-b]furan-8-ylidene)ethylamine)

• Product Name: (E)-2-(1,6,7,8-Tetrahydro-2H-indeno[5,4-b]furan-8-ylidene)ethylamine
• CAS No: 1029134-74-4
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 830977
• Update Time: 2023-08-02

(E)-2-(1,6,7,8-Tetrahydro-2H-indeno[5,4-b]furan-8-ylidene)ethylamine Chemical and Physical Properties

Names and Identifiers

• 3H-Cyclopenta[c]quinoline-8-carboxylic acid, 4-(2,4-dichlorophenyl)-3a,4,5,9b-tetrahydro-, (3aR,4S,9bS)-rel-
• 2-(1,2,6,7-TETRAHYDRO-8H-INDENO[5,4-B]FURAN-8-YLIDENE)-ETHANAMINE
• EthanaMine, 2-(1,2,6,7-tetrahydro-8H-indeno[5,4-b]furan-8-ylidene)-
• (E)-2-(1,6,7,8-Tetrahydro-2H-indeno[5,4-b]furan-8-ylidene)ethylamine
• 2-[1,6,7,8-Tetrahydro-2H-indeno[5,4-b]furan-8-ylidene]ethylamine
• Ethanamine,2-(1,2,6,7-tetrahydro-8H-indeno[5,4-b]furan-8-ylidene)-
• (E)-2-(6,7-dihydro-1H-indeno[5,4-b]furan-8(2H)-ylidene)ethanamine
• 2-[(E)-1,6,7,8-Tetrahydro-2H-indeno[5,4-b]furan-8-ylidene]ethylamine

• Inchi： 1S/C13H15NO/c14-7-5-10-2-1-9-3-4-12-11(13(9)10)6-8-15-12/h3-5H,1-2,6-8,14H2/b10-5+
• InChI Key： RYYNBBSULBXPJL-BJMVGYQFSA-N
• SMILES： O1CCC2=C1C=CC1CC/C(=C\CN)/C=12

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 274
• Topological Polar Surface Area: 35.2